Cas no 1006493-20-4 (3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid)
3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[1-(3-amino-3-oxopropyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyano-
- 3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
-
- Inchi: 1S/C16H13ClN4O3/c17-13-3-1-10(2-4-13)15-12(7-11(8-18)16(23)24)9-21(20-15)6-5-14(19)22/h1-4,7,9H,5-6H2,(H2,19,22)(H,23,24)
- InChI Key: PHLMWWVJBZUKIX-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C#N)=CC1=CN(CCC(N)=O)N=C1C1=CC=C(Cl)C=C1
3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10095-0.05g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 0.05g |
$37.0 | 2023-10-28 | |
| Enamine | EN300-10095-0.1g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 0.1g |
$55.0 | 2023-10-28 | |
| Enamine | EN300-10095-0.25g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 0.25g |
$79.0 | 2023-10-28 | |
| Enamine | EN300-10095-0.5g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 0.5g |
$124.0 | 2023-10-28 | |
| Enamine | EN300-10095-1.0g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 1.0g |
$159.0 | 2023-06-27 | |
| Enamine | EN300-10095-2.5g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 2.5g |
$314.0 | 2023-10-28 | |
| Enamine | EN300-10095-5.0g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 5.0g |
$465.0 | 2023-06-27 | |
| Enamine | EN300-10095-10.0g |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 90% | 10.0g |
$688.0 | 2023-06-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292652-50mg |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1h-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 95% | 50mg |
¥860 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1292652-100mg |
3-[1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1h-pyrazol-4-yl]-2-cyanoprop-2-enoic acid |
1006493-20-4 | 95% | 100mg |
¥1380 | 2023-04-17 |
3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
3-1-(2-Carbamoylethyl)-3-(4-Chlorophenyl)-1H-Pyrazol-4-Yl-2-Cyanoprop-2-Enoic Acid: A Comprehensive Overview
The compound with CAS No. 1006493-20-4, known as 3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enonic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound belongs to the class of pyrazole derivatives, which are widely studied for their applications in drug discovery and materials science.
Pyrazole derivatives have been extensively researched for their ability to modulate various biological pathways, making them promising candidates for therapeutic interventions. The presence of a pyrazole ring in this compound provides a scaffold for potential interactions with biological targets such as enzymes, receptors, and nucleic acids. Additionally, the substitution pattern of this compound, including the 4-chlorophenyl group and the cyano group, contributes to its chemical diversity and functional versatility.
Recent studies have highlighted the importance of cyano groups in enhancing the pharmacokinetic properties of molecules, such as improving solubility and bioavailability. The cyano group in this compound is strategically positioned at the alpha position of the enoic acid moiety, which may influence its reactivity and stability under physiological conditions. Furthermore, the carbamoylethyl group attached to the pyrazole ring introduces additional complexity to the molecule, potentially enabling interactions with protein targets through hydrogen bonding or hydrophobic interactions.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions, followed by selective substitution to introduce functional groups such as the cyano group and chlorophenyl group. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize reaction yields and purity levels.
From a biological standpoint, this compound has shown potential as a modulator of key cellular pathways involved in inflammation, apoptosis, and signal transduction. For instance, studies have demonstrated that pyrazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases like arthritis and cardiovascular disorders. The presence of a chlorophenyl group may further enhance selectivity towards these targets by introducing electronic effects that stabilize enzyme-inhibitor complexes.
In addition to its enzymatic activity, this compound exhibits interesting properties in terms of its ability to interact with nucleic acids. The enoic acid moiety may facilitate base pairing or intercalation into DNA structures, suggesting potential applications in antiviral or anticancer therapies. Recent advancements in computational chemistry have enabled researchers to model these interactions at an atomic level, providing deeper insights into the molecular mechanisms underlying these activities.
From a materials science perspective, this compound represents a novel building block for constructing advanced materials with tailored properties. Its conjugated system, comprising the pyrazole ring and cyano group, may contribute to electronic delocalization effects that are desirable in applications such as organic electronics or sensors. Researchers are actively exploring ways to incorporate such molecules into polymer frameworks or self-assembled nanostructures to enhance their functionality.
In conclusion, 3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-Yl-2-cyanoprop-2-enonic acid stands out as a multifaceted compound with significant potential across diverse fields of research. Its unique combination of structural features positions it as a valuable tool for advancing drug discovery efforts while also opening new avenues for materials innovation.
1006493-20-4 (3-1-(2-carbamoylethyl)-3-(4-chlorophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)